Cas no 338421-03-7 (4-(4-METHYLPHENYL)-1LAMBDA4,4-THIAZINANE-1,3,5-TRIONE)
338421-03-7 structure
Product Name:4-(4-METHYLPHENYL)-1LAMBDA4,4-THIAZINANE-1,3,5-TRIONE
CAS No:338421-03-7
MF:C11H11NO3S
MW:237.274941682816
CID:5224217
Update Time:2023-08-25
4-(4-METHYLPHENYL)-1LAMBDA4,4-THIAZINANE-1,3,5-TRIONE Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-METHYLPHENYL)-1LAMBDA4,4-THIAZINANE-1,3,5-TRIONE
- 4-(4-methylphenyl)-1lambda4-thiomorpholine-1,3,5-trione
- 4-(4-methylphenyl)-1lambda~4~,4-thiazinane-1,3,5-trione
- 4-(4-methylphenyl)-1-oxo-1,4-thiazinane-3,5-dione
- 4-(4-Methylphenyl)-4-thiazinane-1,3,5-trione
-
- Inchi: 1S/C11H11NO3S/c1-8-2-4-9(5-3-8)12-10(13)6-16(15)7-11(12)14/h2-5H,6-7H2,1H3
- InChI Key: JJWYZSLGDKUJSX-UHFFFAOYSA-N
- SMILES: S1(CC(N(C(C1)=O)C1C=CC(C)=CC=1)=O)=O
Computed Properties
- Exact Mass: 237.046
- Monoisotopic Mass: 237.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 73.7
4-(4-METHYLPHENYL)-1LAMBDA4,4-THIAZINANE-1,3,5-TRIONE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1667809-1mg |
4-(P-tolyl)thiomorpholine-3,5-dione 1-oxide |
338421-03-7 | 98% | 1mg |
¥519.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1667809-2mg |
4-(P-tolyl)thiomorpholine-3,5-dione 1-oxide |
338421-03-7 | 98% | 2mg |
¥504.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1667809-5mg |
4-(P-tolyl)thiomorpholine-3,5-dione 1-oxide |
338421-03-7 | 98% | 5mg |
¥637.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1667809-10mg |
4-(P-tolyl)thiomorpholine-3,5-dione 1-oxide |
338421-03-7 | 98% | 10mg |
¥756.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1667809-20mg |
4-(P-tolyl)thiomorpholine-3,5-dione 1-oxide |
338421-03-7 | 98% | 20mg |
¥1117.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1667809-25mg |
4-(P-tolyl)thiomorpholine-3,5-dione 1-oxide |
338421-03-7 | 98% | 25mg |
¥1417.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1667809-50mg |
4-(P-tolyl)thiomorpholine-3,5-dione 1-oxide |
338421-03-7 | 98% | 50mg |
¥1430.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1667809-100mg |
4-(P-tolyl)thiomorpholine-3,5-dione 1-oxide |
338421-03-7 | 98% | 100mg |
¥1901.00 | 2024-05-18 |
4-(4-METHYLPHENYL)-1LAMBDA4,4-THIAZINANE-1,3,5-TRIONE Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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